2-Azido-1-(2,4-dichlorophenyl)ethanone
Cat. No. B8590408
M. Wt: 230.05 g/mol
InChI Key: MHTBUFQCYHAVTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][C:3](=[O:4])[c:5]1[c:6]([Cl:12])[cH:7][c:8]([Cl:11])[cH:9][cH:10]1.[N-:14]=[N+:15]=[N-:16].[Na+:13]>>[CH2:2]([C:3](=[O:4])[c:5]1[c:6]([Cl:12])[cH:7][c:8]([Cl:11])[cH:9][cH:10]1)[N:14]=[N+:15]=[N-:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(CBr)c1ccc(Cl)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N-]=[N+]=NCC(=O)c1ccc(Cl)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
